2-chloro-5-(4-morpholinylsulfonyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-5-morpholin-4-ylsulfonyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C19H17ClN4O4S2/c20-16-7-6-14(30(26,27)24-8-10-28-11-9-24)12-15(16)17(25)21-19-23-22-18(29-19)13-4-2-1-3-5-13/h1-7,12H,8-11H2,(H,21,23,25)
• InChI Key: HCYNXAMLRKDUIS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)NC3=NN=C(S3)C4=CC=CC=C4
• Molecular Formula: C19H17ClN4O4S2
• Molecular Weight: 464.9 g/mol

Description

2-chloro-5-(4-morpholinylsulfonyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as a thiadiazole sulfonamide and has been studied extensively for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 2-chloro-5-(4-morpholinylsulfonyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide involves the inhibition of various enzymes and pathways in the body. This compound has been shown to inhibit the activity of COX-2, a key enzyme involved in inflammation. It has also been shown to inhibit the activity of various signaling pathways involved in cancer progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-5-(4-morpholinylsulfonyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide have been studied extensively in scientific research. This compound has been shown to reduce inflammation, inhibit tumor growth, and inhibit viral replication. It has also been shown to have an effect on various physiological processes such as cell proliferation, apoptosis, and angiogenesis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-5-(4-morpholinylsulfonyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its ability to inhibit specific enzymes and pathways. This allows researchers to study the effects of inhibiting these targets on various biological processes. One limitation of using this compound is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-chloro-5-(4-morpholinylsulfonyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide. One area of research is the development of more potent and selective inhibitors of specific enzymes and pathways. Another area of research is the study of the potential use of this compound in combination with other drugs for the treatment of various diseases. Additionally, the potential use of this compound in targeted drug delivery systems is an area of interest for future research.

Scientific Research Applications

The potential therapeutic applications of 2-chloro-5-(4-morpholinylsulfonyl)-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide have been studied extensively in scientific research. This compound has been shown to possess anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use in treating diseases such as cancer, arthritis, and viral infections.